4-ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H13N3OS/c1-3-14-10(12-13-11(14)16)8-6-4-5-7-9(8)15-2/h4-7H,3H2,1-2H3,(H,13,16)
• InChI Key: KYWIYTQTBIVIRN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C2=CC=CC=C2OC
• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol

Description

The compound “4-ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol” belongs to the class of organic compounds known as triazoles. Triazoles are a class of five-membered ring heterocyclic compounds containing three nitrogen atoms. The specific structure of this compound suggests that it may have interesting chemical properties and potential applications.

Chemical Reactions Analysis

Triazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can undergo reactions at the nitrogen atoms or at the carbon between the nitrogens.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the triazole ring, ethyl group, methoxyphenyl group, and thiol group in “4-ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol” would be expected to influence its properties.

Scientific Research Applications

These applications highlight the versatility and potential impact of 4-ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in various scientific domains. . If you’d like more detailed information on any specific application, feel free to ask!

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. Without specific information, it’s difficult to predict the mechanism of action of "4-ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol".